Cas no 114978-80-2 (2-Buten-1-ol,4-(6-amino-9H-purin-9-yl)-, (Z)- (9CI))

2-Buten-1-ol,4-(6-amino-9H-purin-9-yl)-, (Z)- (9CI) structure
114978-80-2 structure
Product Name:2-Buten-1-ol,4-(6-amino-9H-purin-9-yl)-, (Z)- (9CI)
CAS No:114978-80-2
MF:C9H11N5O
MW:205.216540575027
CID:175546
PubChem ID:6450949
Update Time:2025-04-19

2-Buten-1-ol,4-(6-amino-9H-purin-9-yl)-, (Z)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Buten-1-ol,4-(6-amino-9H-purin-9-yl)-, (Z)- (9CI)
    • (Z)-4-(6-aminopurin-9-yl)but-2-en-1-ol
    • 4-(6-Amino-purin-9-yl)-but-2-en-1-ol
    • 114978-80-2
    • (Z)-4-(6-Amino-purin-9-yl)-but-2-en-1-ol
    • 9-(4-Hydroxy-2-buten)adenine (Z)
    • BDBM50011148
    • HOCH2CH=HC-CH2-adenine
    • CHEMBL45537
    • Inchi: 1S/C9H11N5O/c10-8-7-9(12-5-11-8)14(6-13-7)3-1-2-4-15/h1-2,5-6,15H,3-4H2,(H2,10,11,12)/b2-1-
    • InChI Key: DYLIWHYUXAJDOJ-UPHRSURJSA-N
    • SMILES: OC/C=C\CN1C=NC2=C(N)N=CN=C12

Computed Properties

  • Exact Mass: 205.09653
  • Monoisotopic Mass: 205.09635999g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 235
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 89.8Ų

Experimental Properties

  • PSA: 89.85
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